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Compound of Interest

Compound Name: Glycine ethyl ester, hydrochloride

Cat. No.: B555829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the hygroscopic nature and appropriate

storage conditions for Glycine Ethyl Ester Hydrochloride (GEEH). Understanding these

properties is critical for maintaining the compound's stability, purity, and performance in

research and pharmaceutical applications. This document summarizes key data, outlines

relevant experimental methodologies, and provides clear recommendations for handling and

storage.

Executive Summary
Glycine Ethyl Ester Hydrochloride (CAS No. 623-33-6) is a widely used amino acid derivative in

peptide synthesis and as an intermediate in the manufacturing of pharmaceuticals and other

fine chemicals.[1] A key characteristic of this compound is its hygroscopicity, defined as its

tendency to absorb moisture from the atmosphere.[2][3][4] This property necessitates specific

storage and handling protocols to prevent degradation, ensure accurate weighing, and

maintain lot-to-lot consistency. The hydrochloride salt form is generally more stable and less

hygroscopic than the free base, making it easier to handle and store without degradation.[5]

This guide provides the essential technical details for managing this material effectively in a

laboratory or manufacturing setting.
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A summary of the key physical and chemical properties of Glycine Ethyl Ester Hydrochloride is

presented in Table 1.

Table 1: Physicochemical Properties of Glycine Ethyl Ester Hydrochloride

Property Value Citations

Molecular Formula C₄H₁₀ClNO₂ [1][6]

Molecular Weight 139.58 g/mol [2][5][6]

Appearance
White to off-white crystalline

powder or chunks
[1][5][6]

Melting Point 144-150 °C [6]

Solubility
Soluble in water (>1000 g/L at

20 °C), ethanol, and methanol.
[3][5][7][8]

Stability

Stable under recommended

storage conditions.

Decomposes around 174-

200°C.

[6][9][10]

Hygroscopicity Hygroscopic [2][3][4][8]

Water Content (Specification) Typically ≤ 1.0%

Hygroscopicity Profile
Glycine Ethyl Ester Hydrochloride is consistently classified as a hygroscopic material in safety

data sheets and chemical literature.[2][3][4][8] This means it will actively absorb moisture from

the air.

Quantitative Data
While detailed water vapor sorption isotherm data is not readily available in public literature,

product specifications from various suppliers provide a quantitative limit for water content.

Table 2: Quantitative Hygroscopicity Data
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Parameter Specification Limit Notes

Water Content (Karl Fischer) ≤ 1.0%

This is a typical quality control

specification and represents

the maximum allowable

moisture content at the time of

release.

The hygroscopic nature of GEEH is significant. Exposure to ambient, humid air can lead to a

rapid increase in water content, potentially exceeding this specification. This can have several

detrimental effects:

Inaccurate Weighing: The absorbed water adds weight, leading to errors in molar

calculations for reactions.

Chemical Degradation: The presence of water can promote hydrolysis of the ester group,

leading to the formation of glycine and ethanol, which are impurities.

Physical Changes: Moisture absorption can cause the crystalline powder to cake or

deliquesce, making it difficult to handle.

Recommended Storage and Handling Conditions
To mitigate the effects of hygroscopicity and ensure the long-term stability of the product, the

following storage and handling conditions are mandatory.

Table 3: Recommended Storage and Handling Conditions
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Condition Recommendation Rationale Citations

Container

Keep container tightly

closed when not in

use.

To minimize contact

with atmospheric

moisture.

[3][6][9]

Atmosphere

Store under an inert

gas (e.g., Nitrogen or

Argon).

To provide a dry, non-

reactive atmosphere,

preventing moisture

uptake and oxidation.

[2][4]

Location

Store in a cool, dry,

and well-ventilated

area.

To prevent

condensation and

reduce the rate of

potential degradation

reactions.

[3][6]

Temperature

Store at room

temperature or

refrigerated (2-8°C).

Lower temperatures

can slow degradation,

but care must be

taken to prevent

condensation when

warming the container

to room temperature

before opening.

[2][7][8]

Incompatible Materials

Store away from

strong oxidizing

agents, strong acids,

and strong bases.

To prevent chemical

reactions that could

degrade the product.

[6]

Handling

Handle in a well-

ventilated area. Use

personal protective

equipment (gloves,

safety glasses). Avoid

dust formation.

To ensure operator

safety and prevent

inhalation or contact.

[6]

Logical Workflow for Handling Hygroscopic GEEH
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The following diagram illustrates the critical decision points and workflow for handling Glycine

Ethyl Ester Hydrochloride to maintain its integrity.

Workflow for Handling Hygroscopic GEEH

Storage Handling

Logical Relationship

Store in tightly sealed container
under inert gas in a cool, dry place Retrieve GEEH from storage

Allow container to equilibrate
to ambient temperature before opening

Prevents condensation

Weigh required amount rapidly
in a low-humidity environment
(e.g., glovebox or dry room)

Minimizes moisture uptake

Add directly to reaction vessel Immediately and tightly reseal container,
purge with inert gas if possible

Return to proper storage conditions

Inherent Property:
Hygroscopic Nature

Environmental Factor:
Exposure to Atmospheric Moisture

Potential Outcome:
Degradation & Inaccuracy

If exposed to moisture

Mitigation Strategy:
Proper Storage & Handling

Leads to Desired Outcome:
Maintained Product Integrity

Ensures

Click to download full resolution via product page

Caption: Logical workflow for handling hygroscopic materials.
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Experimental Protocol: Determination of
Hygroscopicity
While a specific water sorption analysis for GEEH is not publicly available, researchers can

assess its hygroscopicity using established methods. The following is a generalized protocol

based on the European Pharmacopoeia (Ph. Eur.) for hygroscopicity classification.

Objective
To determine the hygroscopicity of a solid substance by measuring its moisture uptake after

equilibration at a defined high-humidity condition.

Materials and Equipment
Glycine Ethyl Ester Hydrochloride sample

Analytical balance (readable to 0.1 mg or better)

Drying oven

Glass weighing dishes with covers (e.g., Petri dishes)

Desiccator containing a saturated solution of ammonium chloride (to maintain 80% ± 2%

Relative Humidity at 25°C)

Desiccator containing a suitable desiccant (e.g., phosphorus pentoxide or silica gel)

Calibrated thermo-hygrometer

Methodology
Sample Pre-treatment (Drying):

1. Accurately weigh approximately 1.0 g of the GEEH sample into a clean, tared weighing

dish.

2. Place the weighing dish with the sample in the drying oven. Dry the sample at a suitable

temperature (e.g., 50-60°C) under vacuum until a constant weight is achieved. Note: The
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drying temperature should be well below the compound's decomposition temperature of

~174°C.

3. Alternatively, place the sample in the desiccator with phosphorus pentoxide at room

temperature until a constant weight is achieved.

4. Record this final dry weight as W₁.

Equilibration at High Humidity:

1. Transfer the weighing dish containing the dried sample (W₁) to the desiccator maintained

at 80% RH and 25°C ± 1°C.

2. Remove the cover from the weighing dish.

3. Store the sample in the desiccator for exactly 24 hours.

Final Weighing:

1. After 24 hours, remove the weighing dish from the desiccator.

2. Immediately cover the weighing dish and weigh it.

3. Record the final weight as W₂.

Data Analysis and Interpretation
Calculate the percentage weight gain using the following formula:

% Weight Gain = ((W₂ - W₁) / W₁) * 100

Classify the hygroscopicity based on the results in Table 4.

Table 4: European Pharmacopoeia Hygroscopicity Classification
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Classification % Weight Gain

Slightly hygroscopic 0.2% ≤ weight gain < 2.0%

Hygroscopic 2.0% ≤ weight gain < 15.0%

Very hygroscopic ≥ 15.0% weight gain

Deliquescent Sufficient water is absorbed to form a liquid

Conclusion
Glycine Ethyl Ester Hydrochloride is a hygroscopic solid that requires careful management to

maintain its quality and integrity. The primary strategy for mitigation is strict control of the

storage environment, specifically by using tightly sealed containers, storing under an inert

atmosphere, and protecting the material from moisture. By adhering to the storage

recommendations and handling protocols outlined in this guide, researchers, scientists, and

drug development professionals can ensure the reliability and consistency of this important

chemical reagent in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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